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Compound of Interest

Compound Name: (E/Z)-OSM-SMI-10B

Cat. No.: B15569862 Get Quote

Essential Safety and Handling Guide for (E/Z)-
OSM-SMI-10B
This guide provides critical safety and logistical information for the handling and disposal of

(E/Z)-OSM-SMI-10B, a potent small molecule inhibitor of STAT3 phosphorylation.[1][2][3][4][5]

[6] Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure personal safety and proper management of this research compound.

Given that a specific Safety Data Sheet (SDS) is not readily available for (E/Z)-OSM-SMI-10B,

the following recommendations are based on best practices for handling similar potent,

research-grade kinase inhibitors.[7][8][9]

Hazard Identification and General Precautions
(E/Z)-OSM-SMI-10B is a derivative of OSM-SMI-10 and functions by reducing OSM-induced

STAT3 phosphorylation in cancer cells.[1][2][3] As a potent, biologically active small molecule, it

should be treated as potentially hazardous. All handling of the solid compound and

concentrated solutions must be performed in a certified chemical fume hood to avoid inhalation

of dust or aerosols.[8] A designated and clearly marked area within the laboratory should be

established for all work with this compound.[7]
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A multi-layered approach to PPE is mandatory when handling (E/Z)-OSM-SMI-10B. The

required PPE varies depending on the laboratory activity.

Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.[7]Gloves: Two pairs of nitrile

gloves (double-gloving).[7]Eye Protection:

Chemical splash goggles.[7]Lab Coat:

Disposable or non-absorbent dedicated lab

coat.[7]Ventilation: Certified chemical fume hood

or powder containment hood.[7]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[7]Eye

Protection: Chemical splash goggles or a face

shield for splash risks.[7]Lab Coat: Standard

laboratory coat.[7]Ventilation: Chemical fume

hood.[7]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[7]Eye Protection: Safety

glasses with side shields.[7][8]Lab Coat:

Standard laboratory coat.[7][8]Ventilation: Class

II biological safety cabinet.[7]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.[7]Eye Protection: Chemical splash

goggles.[7]Lab Coat: Standard laboratory coat.

[7]

Operational Plan: Step-by-Step Guidance
A systematic approach is crucial to minimize exposure and maintain the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.
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(E/Z)-OSM-SMI-10B should be stored at -20°C.[1] Stock solutions can be stored at -80°C for

up to 6 months or -20°C for up to 1 month.[2]

Store in a clearly labeled, designated, and secure location away from incompatible materials.

[8]

2. Handling and Experimental Use:

Designated Area: Conduct all work with (E/Z)-OSM-SMI-10B in a designated and clearly

marked area.[7]

Fume Hood: Manipulate the solid compound and concentrated solutions in a certified

chemical fume hood.[7][8]

Weighing: Use a precision balance inside the fume hood and handle the solid compound

with care to prevent dust generation.[8]

Solution Preparation: Slowly add the desired solvent (e.g., DMSO) to the vial containing the

solid compound.[8] (E/Z)-OSM-SMI-10B is soluble in DMSO.[10]

Avoid Contamination: Use dedicated laboratory equipment (spatulas, glassware, etc.). If not

feasible, thoroughly decontaminate equipment after use.[7]

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[7]

Disposal Plan
All waste materials contaminated with (E/Z)-OSM-SMI-10B must be treated as hazardous

chemical waste and disposed of in accordance with local, state, and federal regulations.[8][9]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[8]

Liquid Waste: Collect unused solutions containing (E/Z)-OSM-SMI-10B in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[8]
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Contaminated Sharps: Dispose of any contaminated sharps in a puncture-resistant sharps

container that is labeled for hazardous chemical waste.[9]

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling (E/Z)-OSM-SMI-10B.

PPE Donning Sequence
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PPE Donning and Doffing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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